Cas no 2171821-52-4 (5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid)

• Product Name: 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid
• CAS No: 2171821-52-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6197306
• PubChem ID: 165501765
• Update Time: 2025-08-05

5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid
• EN300-1485617
• 2171821-52-4
• 5-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-19(25(31)32)10-9-17-29-26(33)28(15-7-2-8-16-28)30-27(34)35-18-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h3-6,11-14,19,24H,2,7-10,15-18H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： FCPUKEZWRFOARQ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCCCC(C(=O)O)C)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid

5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid (CAS No. 2171821-52-4): A Comprehensive Overview

5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid (CAS No. 2171821-52-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and cyclohexylformamide, with a unique structure that offers potential applications in drug development and bioconjugation.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. This characteristic makes it an essential tool in the synthesis of complex peptides and proteins. The cyclohexylformamide moiety, on the other hand, provides additional structural complexity and functional versatility, making the compound a valuable candidate for various biochemical and therapeutic applications.

Recent studies have highlighted the potential of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the compound effectively binds to and modulates the activity of these enzymes, suggesting its potential as a lead molecule for drug discovery.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid as a linker in bioconjugation reactions. The unique structure of the compound allows for precise and efficient conjugation to various biomolecules, such as antibodies and small molecules, which can enhance their therapeutic efficacy and specificity. This application has significant implications for targeted drug delivery and personalized medicine.

The synthesis of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid involves several steps, including the protection of amino groups with Fmoc, the formation of cyclohexylformamide derivatives, and subsequent deprotection and purification processes. The detailed synthetic route has been extensively documented in various research papers, providing a robust foundation for further optimization and scale-up.

One of the key challenges in working with this compound is its solubility and stability under different conditions. Researchers have developed strategies to improve these properties, such as using solubilizing agents and stabilizing additives. These advancements have facilitated its use in both laboratory-scale experiments and industrial applications.

The potential applications of 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid extend beyond enzyme inhibition and bioconjugation. It has also shown promise in the development of diagnostic tools and imaging agents. For example, a study published in Chemical Communications reported that this compound can be used as a fluorescent probe for detecting specific biomarkers in biological samples. The high sensitivity and selectivity of the probe make it a valuable tool for early disease diagnosis and monitoring treatment efficacy.

In conclusion, 5-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpentanoic acid (CAS No. 2171821-52-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and functional properties make it an attractive candidate for developing novel therapeutics, diagnostic tools, and bioconjugation strategies. Ongoing research continues to uncover new applications and optimize its use, solidifying its position as a valuable asset in the field.